Cas no 1803571-09-6 (Ethyl 3-(Tert-butyldimethylsilyl)oxy-2,2-dimethylpropanoate)

• Product Name: Ethyl 3-(Tert-butyldimethylsilyl)oxy-2,2-dimethylpropanoate
• CAS No: 1803571-09-6
• MF: C₁₃H₂₈O₃Si
• MW: 260.445125579834
• MDL: MFCD28397453
• CID: 4615816
• PubChem ID: 119030990
• Update Time: 2025-06-15

Ethyl 3-(Tert-butyldimethylsilyl)oxy-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(Tert-butyldimethylsilyl)oxy-2,2-dimethylpropanoate

• MDL： MFCD28397453
• Inchi： 1S/C13H28O3Si/c1-9-15-11(14)13(5,6)10-16-17(7,8)12(2,3)4/h9-10H2,1-8H3
• InChI Key： LCGLDBLUMKVIOO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)(C)CO[Si](C(C)(C)C)(C)C

Additional information on Ethyl 3-(Tert-butyldimethylsilyl)oxy-2,2-dimethylpropanoate

Comprehensive Overview of Ethyl 3-(Tert-butyldimethylsilyl)oxy-2,2-dimethylpropanoate (CAS No. 1803571-09-6)

Ethyl 3-(Tert-butyldimethylsilyl)oxy-2,2-dimethylpropanoate (CAS No. 1803571-09-6) is a specialized silyl-protected ester widely utilized in organic synthesis and pharmaceutical research. This compound features a unique combination of tert-butyldimethylsilyl (TBS) and ester functional groups, making it a versatile intermediate for constructing complex molecular architectures. Its CAS number 1803571-09-6 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for advanced applications.

The growing demand for protected hydroxyl groups in synthetic chemistry has positioned Ethyl 3-(Tert-butyldimethylsilyl)oxy-2,2-dimethylpropanoate as a critical building block. Recent trends in green chemistry and sustainable synthesis have amplified interest in such reagents, as they enable selective transformations with minimal waste. Users frequently search for "TBS-protecting group stability" or "silyl ether cleavage conditions," reflecting the compound's relevance in optimizing reaction pathways.

From a structural perspective, the 2,2-dimethylpropanoate moiety provides steric hindrance that enhances stability during multi-step syntheses. This characteristic is particularly valuable in peptide coupling and asymmetric catalysis, where researchers prioritize "bulky ester applications" and "steric protection strategies." The compound's CAS 1803571-09-6 specification guarantees batch-to-batch consistency, a key concern for pharmaceutical developers addressing "ICH Q3D elemental impurities" compliance.

Analytical studies of Ethyl 3-(Tert-butyldimethylsilyl)oxy-2,2-dimethylpropanoate often focus on its NMR spectral data and chromatographic purity, with many users querying "13C NMR shifts for TBS esters." The tert-butyldimethylsilyloxy group's distinctive 1H NMR signature (0.1-0.2 ppm) serves as a diagnostic marker, while its GC-MS fragmentation patterns aid in quality control protocols for "high-throughput screening libraries."

In material science applications, this compound's hydrolytic stability makes it suitable for designing silicon-containing polymers. Searches for "silyl-modified coatings" and "hydrophobic surface agents" correlate with its use in creating water-resistant materials. The ethyl ester functionality allows further derivatization through transesterification or reduction, addressing queries about "alcohol protection-deprotection sequences" in natural product synthesis.

Storage and handling recommendations for CAS 1803571-09-6 emphasize protection from moisture-sensitive degradation, a common concern reflected in searches for "silyl ether storage under argon." Manufacturers typically provide technical data sheets detailing optimal -20°C storage conditions and molecular sieves usage, aligning with industry standards for air-sensitive reagents management.

The compound's role in medicinal chemistry continues to expand, particularly in prodrug design where its lipophilicity-enhancing properties improve membrane permeability. Researchers investigating "esterase-cleavable prodrugs" or "brain-targeted drug delivery" frequently encounter this reagent. Its CAS number 1803571-09-6 appears in patents covering bioconjugation techniques and controlled-release formulations.

Recent publications highlight innovative applications of Ethyl 3-(Tert-butyldimethylsilyl)oxy-2,2-dimethylpropanoate in flow chemistry systems, responding to the "continuous manufacturing" trend in pharmaceutical production. The compound's compatibility with solid-supported reagents and scavenger resins makes it suitable for automated synthesis platforms, addressing search queries about "silylation in flow reactors."

Quality assessment protocols for CAS 1803571-09-6 typically involve HPLC-UV analysis with detection at 210-220 nm, corresponding to common searches for "ester quantification methods." Advanced users often cross-reference FTIR spectra (characteristic C=O stretch at 1735 cm^-1) with LC-MS data when verifying compound identity, especially for "high-potency API synthesis" applications.

As regulatory requirements evolve, documentation for Ethyl 3-(Tert-butyldimethylsilyl)oxy-2,2-dimethylpropanoate increasingly includes REACH compliance statements and genotoxicity screening results. These updates respond to frequent queries about "silylating agent safety profiles" and "ICH M7 impurity control," demonstrating the compound's alignment with modern quality-by-design principles in chemical manufacturing.